Cas no 913322-64-2 (4-(5-CYANOTHIEN-2-YL)-6-METHYLPYRIMIDIN-2-AMINE)

4-(5-CYANOTHIEN-2-YL)-6-METHYLPYRIMIDIN-2-AMINE structure
913322-64-2 structure
Product Name:4-(5-CYANOTHIEN-2-YL)-6-METHYLPYRIMIDIN-2-AMINE
CAS No:913322-64-2
MF:C10H8N4S
MW:216.262319564819
CID:996293
PubChem ID:53426319
Update Time:2025-04-20

4-(5-CYANOTHIEN-2-YL)-6-METHYLPYRIMIDIN-2-AMINE Chemical and Physical Properties

Names and Identifiers

    • 4-(5-CYANOTHIEN-2-YL)-6-METHYLPYRIMIDIN-2-AMINE
    • 5-(2-amino-6-methylpyrimidin-4-yl)thiophene-2-carbonitrile
    • 4-(2,5-DIMETHYLPHENYL)BUTYRICACID
    • 913322-64-2
    • DTXSID70699182
    • AKOS017559465
    • Inchi: 1S/C10H8N4S/c1-6-4-8(14-10(12)13-6)9-3-2-7(5-11)15-9/h2-4H,1H3,(H2,12,13,14)
    • InChI Key: FLKSXGWYMFXROD-UHFFFAOYSA-N
    • SMILES: S1C(C#N)=CC=C1C1C=C(C)N=C(N)N=1

Computed Properties

  • Exact Mass: 216.04700
  • Monoisotopic Mass: 216.04696745g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 104Ų

Experimental Properties

  • PSA: 103.83000
  • LogP: 2.54858
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.